2-(4-Chlorophenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-(4-methylphenyl)sulfinylethyl]acetamide
• InChI: InChI=1S/C17H18ClNO2S/c1-13-2-8-16(9-3-13)22(21)11-10-19-17(20)12-14-4-6-15(18)7-5-14/h2-9H,10-12H2,1H3,(H,19,20)
• InChI Key: CAWUIBDEFXOHDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)CCNC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNO2S
• Molecular Weight: 335.8 g/mol

Description

2-(4-Chlorophenyl)-N-(2-((4-methylphenyl)sulfinyl)ethyl)acetamide (hereafter referred to as Compound A) is a novel compound with a variety of potential applications in the scientific research field. Compound A is a white crystalline solid with a molecular weight of 441.9 g/mol and a melting point of 98-99°C. It is a sulfonamide derivative of a phenylacetamide and is soluble in methanol and insoluble in water. Compound A has been studied for its ability to act as a new pharmaceutical agent, as well as its potential use in laboratory experiments.

Scientific Research Applications

Antibacterial Activity

• Synthesis of Acetamide Derivatives : A study by Iqbal et al. (2017) focused on synthesizing acetamide derivatives with antibacterial properties. They found that compounds with a 2-methylphenyl group were particularly effective against various bacterial strains, including Salmonella typhi and Escherichia coli (Iqbal et al., 2017).

Neuroprotective and Antimicrobial Properties

• CNS Depressant Activity : Bhattacharjee et al. (2011) synthesized 2-amino-4-(4-chlorophenyl)thiophene-3carboxamide and its derivatives, exploring their potential as central nervous system depressants (Bhattacharjee et al., 2011).
• Anticancer, Anti-Inflammatory, and Analgesic Activities : Rani et al. (2014) developed derivatives of 2-(substituted phenoxy) acetamide, demonstrating potential anticancer, anti-inflammatory, and analgesic properties (Rani et al., 2014).

Crystal Structures and Molecular Interactions

• Crystal Structures of Acetamides : Narayana et al. (2016) investigated the crystal structures of various C,N-disubstituted acetamides, contributing to the understanding of their molecular interactions and potential applications in material science (Narayana et al., 2016).

Herbicide and Environmental Studies

• Herbicide Metabolism and Activity : Coleman et al. (2000) discussed the metabolism of chloroacetamide herbicides in human and rat liver microsomes, providing insight into environmental and health impacts (Coleman et al., 2000).

Nonlinear Optical Properties

• Theoretical Investigations in Optics : Castro et al. (2017) conducted theoretical investigations on the nonlinear optical properties of crystalline acetamides, revealing their potential in photonic devices and energy applications (Castro et al., 2017).